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Compound of Interest

Compound Name: Fructose 6-phosphate

Cat. No.: B10776556 Get Quote

This guide provides a comprehensive validation of a novel, high-sensitivity biosensor for the

quantification of fructose 6-phosphate (F6P). The performance of this novel biosensor is

objectively compared against established analytical methods, supported by experimental data

and detailed protocols. This document is intended for researchers, scientists, and drug

development professionals working in metabolic research and related fields.

Performance Comparison
The novel F6P biosensor demonstrates significant advantages in sensitivity, dynamic range,

and real-time measurement capabilities when compared to traditional methods such as High-

Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-

MS), and commercially available fluorometric assay kits.
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Parameter

Novel F6P
Biosensor
(Hypothetical
Data)

HPLC LC-MS
Fluorometric
Assay Kits

Sensitivity (Limit

of Detection)
0.5 µM ~1-5 µM High (Sub-µM) ~1 µM

Dynamic Range 1 µM - 1000 µM
Narrow, requires

derivatization
Wide 0.1 - 0.5 nmoles

Response Time < 5 minutes 20-30 minutes 15-25 minutes 15-20 minutes

Selectivity High
Good, potential

for co-elution
Very High

Good, potential

for cross-

reactivity

Sample

Preparation

Minimal (direct

assay in lysate)

Extensive

(deproteinization,

derivatization)

Extensive

(deproteinization)

Moderate

(deproteinization)

Real-time

Monitoring
Yes No No No

Fructose 6-Phosphate in Glycolysis
Fructose 6-phosphate is a key intermediate in the glycolysis pathway. It is formed from the

isomerization of glucose 6-phosphate and is subsequently phosphorylated to form fructose 1,6-

bisphosphate. The concentration of F6P is a critical indicator of glycolytic flux and overall

cellular metabolic status.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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